Cas no 1706434-83-4 (ethyl 6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxylate)

• Product Name: ethyl 6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxylate
• CAS No: 1706434-83-4
• MF: C₉H₉N₅O₂
• MW: 219.200060606003
• CID: 5580297
• Update Time: 2025-05-21

ethyl 6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxylate
• 3-Pyridazinecarboxylic acid, 6-(1H-1,2,4-triazol-1-yl)-, ethyl ester

• Inchi： 1S/C9H9N5O2/c1-2-16-9(15)7-3-4-8(13-12-7)14-6-10-5-11-14/h3-6H,2H2,1H3
• InChI Key： RFDIRUTZTZYJLW-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN=C(N2C=NC=N2)C=C1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 474.3±55.0 °C(Predicted)
• pka: 0.25±0.12(Predicted)

Additional information on ethyl 6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxylate

Comprehensive Analysis of Ethyl 6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxylate (CAS No. 1706434-83-4)

Ethyl 6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxylate (CAS No. 1706434-83-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyridazine family, which is known for its diverse biological activities. The presence of the 1,2,4-triazole moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like ethyl 6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxylate has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in its potential as a building block for designing novel bioactive molecules. Its CAS number 1706434-83-4 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial settings.

One of the key reasons for the popularity of this compound is its versatility. The pyridazine ring and triazole group can participate in various chemical reactions, enabling the synthesis of derivatives with tailored properties. This adaptability aligns with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce such compounds. Questions like "How to synthesize ethyl 6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxylate?" or "What are the applications of CAS 1706434-83-4?" are commonly encountered in search engines, highlighting user interest.

The compound's potential in medicinal chemistry is another hotspot. Its structure is reminiscent of several FDA-approved drugs, sparking investigations into its pharmacological properties. For instance, the 1,2,4-triazole moiety is found in antifungal and antiviral agents, suggesting that ethyl 6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxylate could serve as a precursor for developing new therapeutics. This connection to drug development is a major driver of its research appeal.

From a technical standpoint, the compound's physical and chemical properties are well-documented. It typically appears as a white to off-white crystalline powder with a defined melting point and solubility profile. These characteristics are critical for its handling and application in laboratory settings. Researchers often inquire about its stability and storage conditions, which are essential for ensuring reproducible results in experiments.

In the context of agrochemicals, ethyl 6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxylate has shown promise as a potential pesticide intermediate. Its ability to interact with biological targets makes it a candidate for developing new crop protection agents. This application aligns with the global push for sustainable agriculture, where safer and more efficient chemicals are in high demand.

The synthesis of this compound typically involves multi-step reactions, starting from readily available precursors. Modern techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and reduce waste. These advancements resonate with the principles of green chemistry, a topic of increasing relevance in scientific communities.

In summary, ethyl 6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxylate (CAS No. 1706434-83-4) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in pharmaceuticals and agrochemicals, makes it a focal point for ongoing research. As the scientific community continues to explore its possibilities, this compound is likely to remain a subject of intense study and innovation.